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Compound of Interest

Compound Name: Disperse red 50

Cat. No.: B1585171 Get Quote

This guide provides a detailed comparison of the fastness properties of two common disperse

dyes, Disperse Red 50 and Disperse Red 73. The data presented is intended for researchers,

scientists, and professionals in the textile and drug development industries to facilitate informed

decisions in dye selection. The key performance indicators evaluated are light, wash,

sublimation, and rubbing fastness.

Quantitative Performance Data
The fastness properties of Disperse Red 50 and Disperse Red 73 are summarized in the table

below. The ratings are based on standardized testing protocols, with higher numbers indicating

superior performance. Light fastness is graded on a scale of 1 to 8, while other fastness

properties are graded on a scale of 1 to 5.
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Fastness Property Test Method Disperse Red 50 Disperse Red 73

Light Fastness Xenon Arc 5-6[1] 6[2]

AATCC 5-6[3] 7[4]

Wash Fastness ISO 105-C03 4-5[1] 4-5[2]

AATCC 5[3] 5[4]

Sublimation Fastness ISO 105-P01 4[1] 4[2]

Rubbing Fastness

(Wet)
ISO 105-X12 4[1] 4-5[2]

Ironing Fastness AATCC 4[3] 5[4]

Perspiration Fastness AATCC 5[3] 5[4]

Visual Comparison of Fastness Properties
The following diagram provides a visual representation of the comparative fastness properties

of Disperse Red 50 and Disperse Red 73.
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Fastness Properties

Disperse Red 50

Disperse Red 73

Light Fastness

5-6

6-7

Wash Fastness

4-5

4-5

Sublimation Fastness

4

4

Rubbing Fastness

4

4-5

Click to download full resolution via product page

Fastness property comparison of Disperse Red 50 and 73.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide, based on

internationally recognized standards.
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Light Fastness Test (ISO 105-B02)
Principle: This test evaluates the resistance of the color of textiles to the action of an artificial

light source that simulates natural daylight (D65) using a xenon arc lamp.[5]

Apparatus:

Xenon arc lamp apparatus

Lightfastness standards (Blue Wool Scale)

Grey scale for assessing color change

Procedure:

A specimen of the dyed textile is mounted on a sample holder alongside a set of Blue Wool

standards (rated 1-8, with 8 being the highest fastness).[5]

The samples and standards are exposed to the light from the xenon arc lamp under

controlled conditions of temperature and humidity.[5]

The exposure is continued until a specified amount of fading has occurred on the test

specimen or the standards.[5]

The light fastness of the specimen is assessed by comparing the change in its color with that

of the Blue Wool standards. The rating is the number of the Blue Wool standard that shows a

similar degree of fading.[5]

Wash Fastness Test (ISO 105-C06 / ISO 105-C03)
Principle: This test is designed to determine the resistance of the color of textiles to domestic or

commercial laundering procedures.[5]

Apparatus:

A suitable washing machine (e.g., Launder-Ometer)

Stainless steel balls (for mechanical action)
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Multifiber adjacent fabric

Grey scale for assessing color change and staining

Procedure:

A specimen of the dyed textile is stitched together with a multifiber adjacent fabric.

The composite specimen is placed in a stainless steel container with a specified amount of

detergent solution and stainless steel balls.

The container is then agitated in the washing machine at a specified temperature and for a

specific duration.[5]

After washing, the sample is rinsed and dried.

The change in color of the dyed specimen is assessed using the grey scale for color change.

The staining of each fiber in the multifiber adjacent fabric is assessed using the grey scale

for staining.[5]

Sublimation Fastness Test (ISO 105-P01)
Principle: This test assesses the resistance of the color of textiles to sublimation, which is the

tendency of some dyes to vaporize when heated and then deposit on adjacent materials.[5]

Disperse dyes, when heated, can transition from a solid to a gaseous state and may cause

staining on adjacent materials upon cooling.[6]

Apparatus:

Heat press or a suitable heating device capable of maintaining a constant temperature.

Undyed adjacent fabric.

Grey scale for assessing staining.

Procedure:

A specimen of the dyed textile is placed between two pieces of undyed adjacent fabric.
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The composite sample is placed in the heating device at a specified temperature (e.g.,

180°C) and pressure for a set duration (e.g., 30 seconds).[2]

After the specified time, the sample is removed and allowed to cool.

The degree of staining on the adjacent fabric is assessed using the grey scale for staining.

Crocking (Rubbing) Fastness Test (ISO 105-X12)
Principle: This test is designed to determine the amount of color that may be transferred from

the surface of a colored textile to other surfaces by rubbing.

Apparatus:

Crockmeter (rubbing fastness tester)

Standard white cotton rubbing cloth

Grey scale for assessing staining

Procedure:

A specimen of the dyed textile is mounted on the base of the crockmeter.

A square of the white cotton rubbing cloth is mounted onto the rubbing finger of the

crockmeter.

The test is performed under both dry and wet conditions. For the wet test, the rubbing cloth

is wetted with deionized water and squeezed to a specific moisture content.

The rubbing finger is then passed back and forth over the dyed specimen a specified number

of times with a constant downward force.

After rubbing, the white cotton cloth is removed, and the amount of color transferred to it is

assessed using the grey scale for staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. epsilonpigments.com [epsilonpigments.com]

2. epsilonpigments.com [epsilonpigments.com]

3. worlddyevariety.com [worlddyevariety.com]

4. worlddyevariety.com [worlddyevariety.com]

5. benchchem.com [benchchem.com]

6. fyitester.com [fyitester.com]

To cite this document: BenchChem. [A Comparative Analysis of Fastness Properties:
Disperse Red 50 vs. Disperse Red 73]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585171#fastness-properties-of-disperse-red-50-
versus-disperse-red-73]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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